2-(2-ethoxy-4-formylphenoxy)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-(2-ethoxy-4-formylphenoxy)-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C18H19NO5/c1-3-23-17-10-13(11-20)4-9-16(17)24-12-18(21)19-14-5-7-15(22-2)8-6-14/h4-11H,3,12H2,1-2H3,(H,19,21)
• InChI Key: QQOOXXHWBJLDNH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=O)OCC(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C18H19NO5
• Molecular Weight: 329.3 g/mol

Description

2-(2-ethoxy-4-formylphenoxy)-N-(4-methoxyphenyl)acetamide, also known as EFPA, is a chemical compound that has been extensively studied for its potential use in scientific research. EFPA is a member of the acetanilide family of compounds, which are known for their analgesic and anti-inflammatory properties.

Scientific Research Applications

• Protein Tyrosine Phosphatase 1B Inhibitors : Research indicates that derivatives of 2-(4-methoxyphenyl) ethyl acetamide, which are structurally related to the compound , show potential as inhibitors of Protein Tyrosine Phosphatase 1B (PTP1B). This is significant for antidiabetic applications, as demonstrated in studies using SLM and STZ models (Saxena et al., 2009).

• Synthesis of Acetamide Derivatives for Therapeutic Applications : Synthesis of novel acetamide derivatives, including those structurally similar to the compound , has been explored for potential cytotoxic, anti-inflammatory, analgesic, and antipyretic properties. These compounds have shown activity comparable to standard drugs in these areas (Rani et al., 2016).

• Green Synthesis of Related Compounds : Research into green synthesis methods for N-(3-amino-4-methoxyphenyl)acetamide, a compound structurally related to the target compound, has been conducted, focusing on environmentally friendly production processes (Zhang Qun-feng, 2008).

• Polymeric Derivatives in Pharmacology : Studies on the free radical polymerization of N-(4-methacryloyloxyphenyl), 2-(4-methoxyphenyl) acetamide, related to the compound of interest, have been undertaken to explore the potential for developing polymeric derivatives with pharmacological activity (Román & Gallardo, 1992).

• Application in Natural Synthesis of Antimalarial Drugs : The compound N-(2-Hydroxyphenyl)acetamide, structurally similar to the compound , has been investigated for its role as an intermediate in the natural synthesis of antimalarial drugs. Studies have focused on its chemoselective monoacetylation (Magadum & Yadav, 2018).

• Synthesis of Novel Acetamide Derivatives for Therapeutic Use : There has been significant research into synthesizing novel 2-(substituted phenoxy) acetamide derivatives, structurally related to the target compound, for potential use as anticancer, anti-inflammatory, and analgesic agents (Rani et al., 2014).